Cas no 35161-45-6 (2-Ketocaproic acid butyl ester)

• Product Name: 2-Ketocaproic acid butyl ester
• CAS No: 35161-45-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 2186268
• Update Time: 2023-08-05

2-Ketocaproic acid butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxohexanoic acid butyl ester
• butyl 2-oxohexanoate
• 2-Ketocaproic acid butyl ester
• OZNUERXLIINFGC-UHFFFAOYSA-N

• Inchi： 1S/C10H18O3/c1-3-5-7-9(11)10(12)13-8-6-4-2/h3-8H2,1-2H3
• InChI Key： OZNUERXLIINFGC-UHFFFAOYSA-N
• SMILES： O(C(C(CCCC)=O)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4